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Compound of Interest

Compound Name: PSB 06126

Cat. No.: B1662952 Get Quote

Welcome to the technical support resource for PSB 06126. This guide provides field-proven

advice, detailed protocols, and troubleshooting solutions to ensure the successful preparation

and use of PSB 06126 in your research. As an inhibitor of Nucleoside Triphosphate

Diphosphohydrolase 3 (NTPDase3), proper solubilization is critical for achieving accurate and

reproducible results.[1][2]

Frequently Asked Questions (FAQs)
Q1: What is the best solvent for preparing a high-concentration stock solution of PSB 06126?

For maximum solubility, Dimethyl Sulfoxide (DMSO) is the recommended solvent. PSB 06126
is soluble in DMSO up to 125 mg/mL (267.99 mM)[1] or at least 10 mg/mL.[2] For most

applications, preparing a 10 mM to 100 mM stock solution in high-purity, anhydrous DMSO is a

reliable starting point.

Q2: Can I dissolve PSB 06126 directly in aqueous buffers like PBS or cell culture media?

Direct dissolution in aqueous buffers is not recommended for creating stock solutions. PSB
06126 is only slightly soluble in PBS (pH 7.2), typically in the range of 0.1-1 mg/mL.[2]

Attempting to dissolve the powder directly in aqueous media will likely result in incomplete

dissolution and inaccurate concentrations. Always prepare a high-concentration stock in DMSO

first, which can then be serially diluted into your aqueous experimental buffer.
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Q3: My PSB 06126 solution precipitated after I diluted my DMSO stock into my aqueous buffer.

What should I do?

This is a common issue known as "crashing out," which occurs when a compound that is highly

soluble in an organic solvent is introduced into an aqueous solution where its solubility is much

lower. See the Troubleshooting Guide: Solution Precipitation section below for a detailed

workflow to address this.

Q4: How should I store the solid compound and my prepared solutions?

Proper storage is crucial for maintaining the integrity of PSB 06126.

Solid Powder: Store the vial at -20°C for long-term stability (up to 3 years).[1]

DMSO Stock Solutions: Aliquot the stock solution into single-use volumes to avoid repeated

freeze-thaw cycles. Store these aliquots at -80°C for up to 6 months or at -20°C for up to 1

month.[1]

Q5: What is the physical appearance of PSB 06126?

PSB 06126 is typically a brown to black solid powder.[1]

Solubility Profile
The following table summarizes the solubility of PSB 06126 in common laboratory solvents.

This data is compiled from multiple supplier datasheets for your convenience.

Solvent Reported Solubility
Molar
Concentration
(Approx.)

Source(s)

DMSO
≥10 mg/mL to 125

mg/mL
≥21.4 mM to 268 mM [1][2]

Ethanol
1-10 mg/mL

(Sparingly Soluble)
~2.1 mM to 21.4 mM [2]

PBS (pH 7.2)
0.1-1 mg/mL (Slightly

Soluble)
~0.2 mM to 2.1 mM [2]
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Molecular Weight of PSB 06126 (monosodium salt): 466.44 g/mol [1][2]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in
DMSO
This protocol describes the preparation of a highly concentrated stock solution, which serves

as the foundation for creating working solutions.

Materials:

PSB 06126 powder (CAS: 1052089-16-3)

Anhydrous, high-purity DMSO

Sterile microcentrifuge tubes or amber glass vials

Calibrated pipettes

Vortex mixer and/or sonicator

Procedure:

Equilibration: Allow the vial of PSB 06126 powder to warm to room temperature before

opening to prevent condensation of atmospheric moisture.

Calculation: Determine the required volume of DMSO. To prepare a 10 mM stock solution

from 1 mg of PSB 06126 (MW: 466.44 g/mol ):

Volume (L) = Mass (g) / (Molarity (mol/L) * Molecular Weight ( g/mol ))

Volume (µL) = (0.001 g / (0.010 mol/L * 466.44 g/mol )) * 1,000,000 µL/L = 214.39 µL

Dissolution: Add the calculated volume of DMSO to the vial containing the PSB 06126
powder.
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Solubilization: Cap the vial tightly and vortex thoroughly. If the compound does not dissolve

completely, use a bath sonicator for 5-10 minutes. Gentle warming to 37°C can also aid

dissolution but should be done cautiously.

Expert Tip: Use newly opened DMSO. Hygroscopic (water-absorbing) DMSO can

significantly reduce the solubility of many compounds.[1]

Storage: Aliquot the clear stock solution into single-use, light-protected tubes and store at

-80°C.

Protocol 2: Preparation of an Aqueous Working Solution
This protocol details the critical step of diluting the DMSO stock into an aqueous buffer for in

vitro experiments.

Procedure:

Thaw Stock: Thaw a single-use aliquot of your 10 mM DMSO stock solution at room

temperature.

Intermediate Dilution (Optional but Recommended): To minimize precipitation, first perform

an intermediate dilution in your cell culture medium or buffer. For example, to prepare a final

concentration of 10 µM from a 10 mM stock (a 1:1000 dilution):

Pipette 99 µL of pre-warmed (37°C) aqueous buffer into a sterile tube.

Add 1 µL of the 10 mM DMSO stock to the buffer. Crucially, dispense the DMSO stock

directly into the buffer while vortexing or actively pipetting up and down. This rapid mixing

is key to preventing localized high concentrations that lead to precipitation.

Final Dilution: The resulting 100 µM intermediate solution can then be further diluted to your

final desired concentration (e.g., 10 µM) in your experimental vessel (e.g., a 96-well plate

containing cells and media).

Final DMSO Concentration: Ensure the final concentration of DMSO in your experiment is

non-toxic to your cells (typically ≤ 0.1%) and is consistent across all conditions, including the

vehicle control.
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Troubleshooting & Technical Insights
Workflow: Managing Solution Precipitation
If you encounter precipitation when preparing your aqueous working solution, follow this

decision-making workflow.
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Precipitate observed in
aqueous working solution

Was rapid mixing/
vortexing used during dilution?

Re-prepare using forceful,
rapid mixing.

 No 

Is the final concentration
too high for aqueous solubility?

 Yes  Fails 

Clear Solution
(Proceed with Experiment)

 Solved 
Lower the final working

concentration.

 Yes 

Consider co-solvents or
formulation agents (for in vivo).

 No 

Example: Use PEG300/Tween-80
formulation.

Precipitation Persists
(Consult Technical Support)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1662952#psb-06126-solubility-and-solution-
preparation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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